Cas no 194288-97-6 (4-(2-Fluorobenzyl)piperidine)
4-(2-Fluorobenzyl)piperidine is a fluorinated piperidine derivative widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its structure features a piperidine ring substituted with a 2-fluorobenzyl group, offering unique electronic and steric properties that enhance reactivity and selectivity in chemical transformations. The fluorine atom at the ortho position of the benzyl group improves metabolic stability and binding affinity in bioactive molecules, making it valuable for drug discovery. This compound is particularly useful in the development of CNS-targeting agents, enzyme inhibitors, and receptor modulators. High purity grades (≥98%) are available for research and industrial applications, ensuring reproducibility in synthetic processes. Its versatility and well-characterized reactivity profile make it a preferred building block in medicinal chemistry.
4-(2-Fluorobenzyl)piperidine structure
Product Name:4-(2-Fluorobenzyl)piperidine
CAS No:194288-97-6
MF:C12H16FN
MW:193.260546684265
CID:869409
PubChem ID:10775780
Update Time:2025-07-02
4-(2-Fluorobenzyl)piperidine Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-Fluorobenzyl)piperidine
- 4-[(2-fluorophenyl)methyl]Piperidine
- RW2619
- DB-003938
- SCHEMBL3965587
- EN300-73658
- DTXSID50444758
- SB41923
- 194288-97-6
- AKOS011791284
- F8889-5912
- MFCD09756527
- HPTZGYXMDTTYBG-UHFFFAOYSA-N
- 4-[(2-fluorophenyl)-methyl]-piperidine
-
- MDL： MFCD09756527
- Inchi： 1S/C12H16FN/c13-12-4-2-1-3-11(12)9-10-5-7-14-8-6-10/h1-4,10,14H,5-9H2
- InChI Key： HPTZGYXMDTTYBG-UHFFFAOYSA-N
- SMILES： FC1C=CC=CC=1CC1CCNCC1
Computed Properties
- Exact Mass: 193.12700
- Monoisotopic Mass: 193.126677677g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 1.044±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 281.0±20.0 ºC (760 Torr),
- Flash Point: 123.7±21.8 ºC,
- Solubility: Very slightly soluble (0.72 g/l) (25 º C),
- PSA: 12.03000
- LogP: 2.69660
4-(2-Fluorobenzyl)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A129004799-1g |
4-(2-Fluorobenzyl)piperidine |
194288-97-6 | 95% | 1g |
$369.60 | 2023-09-02 | |
| Chemenu | CM179209-1g |
4-(2-fluorobenzyl)piperidine |
194288-97-6 | 95% | 1g |
$408 | 2021-08-05 | |
| Chemenu | CM179209-1g |
4-(2-fluorobenzyl)piperidine |
194288-97-6 | 95% | 1g |
$398 | 2023-01-09 | |
| Enamine | EN300-73658-0.05g |
4-[(2-fluorophenyl)methyl]piperidine |
194288-97-6 | 95.0% | 0.05g |
$19.0 | 2025-03-21 | |
| Enamine | EN300-73658-0.1g |
4-[(2-fluorophenyl)methyl]piperidine |
194288-97-6 | 95.0% | 0.1g |
$26.0 | 2025-03-21 | |
| Enamine | EN300-73658-0.25g |
4-[(2-fluorophenyl)methyl]piperidine |
194288-97-6 | 95.0% | 0.25g |
$38.0 | 2025-03-21 | |
| Enamine | EN300-73658-0.5g |
4-[(2-fluorophenyl)methyl]piperidine |
194288-97-6 | 95.0% | 0.5g |
$60.0 | 2025-03-21 | |
| Enamine | EN300-73658-1.0g |
4-[(2-fluorophenyl)methyl]piperidine |
194288-97-6 | 95.0% | 1.0g |
$77.0 | 2025-03-21 | |
| Enamine | EN300-73658-2.5g |
4-[(2-fluorophenyl)methyl]piperidine |
194288-97-6 | 95.0% | 2.5g |
$147.0 | 2025-03-21 | |
| Enamine | EN300-73658-5.0g |
4-[(2-fluorophenyl)methyl]piperidine |
194288-97-6 | 95.0% | 5.0g |
$264.0 | 2025-03-21 |
4-(2-Fluorobenzyl)piperidine Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:194288-97-6)4-(2-Fluorobenzyl)piperidine
Order Number:A1236456
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 21:34
Price ($):323
Email:sales@amadischem.com
4-(2-Fluorobenzyl)piperidine Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:194288-97-6)4-(2-Fluorobenzyl)piperidine
Purity:99%
Quantity:1g
Price ($):323